Cas no 86897-02-1 (1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE)

1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE structure
86897-02-1 structure
Product Name:1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE
CAS No:86897-02-1
MF:C14H11FO2
MW:230.234347581863
CID:992046
PubChem ID:13108375
Update Time:2025-04-20

1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE
    • 1-[4-(3-fluorophenoxy)phenyl]ethanone
    • 4'-(4-FLUOROPHENOXY)ACETOPHENONE
    • 1-[4-(3-Fluorophenoxy)phenyl]ethan-1-one
    • AKOS000219867
    • FT-0690937
    • DTXSID70518445
    • 86897-02-1
    • SCHEMBL11508522
    • A1-04742
    • MDL: MFCD01627701
    • Inchi: 1S/C14H11FO2/c1-10(16)11-5-7-13(8-6-11)17-14-4-2-3-12(15)9-14/h2-9H,1H3
    • InChI Key: KLUXCEGILOESMB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)OC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 230.07430775g/mol
  • Monoisotopic Mass: 230.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

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